Pharmacopeia & Metrological Institutes Standards
  • Risperidone
    Risperidone
    • Cat. No.:
    • B000510
    • CAS No.:
    • 106266-06-2
    • Molecular Formula:
    • C23H27FN4O2
    • Molecular Weight:
    • 410.5 g/mol
    Description
    Risperidone is a member of the class of pyridopyrimidines that is 2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one carrying an additional 2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl group at p...
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  • Rivastigmine Tartrate
    Rivastigmine Tartrate
    • Cat. No.:
    • B001189
    • CAS No.:
    • 129101-54-8
    • Molecular Formula:
    • C18H28N2O8
    • Molecular Weight:
    • 400.4 g/mol
    Description
    Rivastigmine tartrate is a tartrate salt obtained by reaction of rivastigmine with one equivalent of (R,R)-tartaric acid. A reversible cholinesterase inhibitor. It has a role as a cholinergic drug, an EC 3.1.1.8...
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  • Rifamycin S
    Rifamycin S
    • Cat. No.:
    • B1679329
    • CAS No.:
    • 13553-79-2
    • Molecular Formula:
    • C37H45NO12
    • Molecular Weight:
    • 695.8 g/mol
    Description
    Rifamycin S is an organic molecular entity.
    Rifamycin S has been reported in Amycolatopsis mediterranei and Streptomyces hygroscopicus with data available.
    structure
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  • Rizatriptan Benzoate
    Rizatriptan Benzoate
    • Cat. No.:
    • B1679399
    • CAS No.:
    • 145202-66-0
    • Molecular Formula:
    • C22H25N5O2
    • Molecular Weight:
    • 391.5 g/mol
    Description

    What is Rizatriptan benzoate?

    Rizatriptan is the benzoate salt version of rizatriptan. It belongs to the triptan class of agents that have antimigraine properties.

    Source of Rizatriptan benzoat...

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  • Ro 15-3890
    Ro 15-3890
    • Cat. No.:
    • B1679448
    • CAS No.:
    • 84378-44-9
    • Molecular Formula:
    • C13H10FN3O3
    • Molecular Weight:
    • 275.23 g/mol
    Description
    structure given in first source
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  • Ribavirin
    Ribavirin
    • Cat. No.:
    • B1680618
    • CAS No.:
    • 36791-04-5
    • Molecular Formula:
    • C8H12N4O5
    • Molecular Weight:
    • 244.20 g/mol
    Description
    Ribavirin can cause developmental toxicity and male reproductive toxicity according to state or federal government labeling requirements.
    Ribavirin is a white powder. Exists in two polymorphic forms. (NTP, 19...
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  • Riboflavin
    Riboflavin
    • Cat. No.:
    • B1680620
    • CAS No.:
    • 83-88-5
    • Molecular Formula:
    • C17H20N4O6
    • Molecular Weight:
    • 376.4 g/mol
    Description
    Riboflavin is d-Ribitol in which the hydroxy group at position 5 is substituted by a 7,8-dimethyl-2,4-dioxo-3,4-dihydrobenzo[g]pteridin-10(2H)-yl moiety. It is a nutritional factor found in milk, eggs, malted ba...
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  • Riboflavin 5-phosphate sodium
    Riboflavin 5-phosphate sodium
    • Cat. No.:
    • B1680621
    • CAS No.:
    • 130-40-5
    • Molecular Formula:
    • C17H20N4NaO9P
    • Molecular Weight:
    • 478.3 g/mol
    Description
    Riboflavin 5'-Phosphate Sodium is the phosphate sodium salt form of riboflavin, a water-soluble and essential micronutrient that is the principal growth-promoting factor in naturally occurring vitamin B complexe...
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  • Riluzole
    Riluzole
    • Cat. No.:
    • B1680632
    • CAS No.:
    • 1744-22-5
    • Molecular Formula:
    • C8H5F3N2OS
    • Molecular Weight:
    • 234.20 g/mol
    Description
    Riluzole is a member of benzothiazoles.
    A glutamate antagonist (receptors, glutamate) used as an anticonvulsant (anticonvulsants) and to prolong the survival of patients with amyotrophic lateral sclerosis. Ri...
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  • Rimantadine Hydrochloride
    Rimantadine Hydrochloride
    • Cat. No.:
    • B1680634
    • CAS No.:
    • 1501-84-4
    • Molecular Formula:
    • C12H22ClN
    • Molecular Weight:
    • 215.76 g/mol
    Description
    Rimantadine hydrochloride is an organic molecular entity.
    Rimantadine Hydrochloride is the hydrochloride salt form of rimantadine, a cyclic amine and alpha-methyl derivative of amantadine with antiviral activ...
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